Cas no 1504749-79-4 (1-(2-fluoro-4-methoxyphenyl)methylcyclopropan-1-amine)

1-(2-Fluoro-4-methoxyphenyl)methylcyclopropan-1-amine is a specialized organic compound featuring a cyclopropane ring substituted with an amine group and a 2-fluoro-4-methoxyphenylmethyl moiety. Its unique structure imparts potential utility in pharmaceutical and agrochemical applications, particularly as a building block for bioactive molecules. The fluorine and methoxy substituents enhance electronic and steric properties, influencing binding affinity and metabolic stability. The cyclopropane ring contributes to conformational rigidity, which may improve selectivity in target interactions. This compound is of interest in medicinal chemistry for the development of novel therapeutics, owing to its balanced lipophilicity and functional group compatibility. Suitable for further derivatization, it offers versatility in synthetic pathways.
1-(2-fluoro-4-methoxyphenyl)methylcyclopropan-1-amine structure
1504749-79-4 structure
Product Name:1-(2-fluoro-4-methoxyphenyl)methylcyclopropan-1-amine
CAS No:1504749-79-4
MF:C11H14FNO
MW:195.23336648941
CID:6287968
PubChem ID:83685687
Update Time:2025-05-21

1-(2-fluoro-4-methoxyphenyl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-fluoro-4-methoxyphenyl)methylcyclopropan-1-amine
    • 1-[(2-fluoro-4-methoxyphenyl)methyl]cyclopropan-1-amine
    • EN300-1842343
    • 1504749-79-4
    • Inchi: 1S/C11H14FNO/c1-14-9-3-2-8(10(12)6-9)7-11(13)4-5-11/h2-3,6H,4-5,7,13H2,1H3
    • InChI Key: ZWARJIXMEFMPBF-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1CC1(CC1)N)OC

Computed Properties

  • Exact Mass: 195.105942232g/mol
  • Monoisotopic Mass: 195.105942232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 35.2Ų

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Additional information on 1-(2-fluoro-4-methoxyphenyl)methylcyclopropan-1-amine

Comprehensive Overview of 1-(2-Fluoro-4-methoxyphenyl)methylcyclopropan-1-amine (CAS No. 1504749-79-4)

1-(2-Fluoro-4-methoxyphenyl)methylcyclopropan-1-amine (CAS No. 1504749-79-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropylamine core and fluoro-methoxyphenyl substitution, exhibits promising potential in the development of novel therapeutic agents and functional materials. Its molecular structure combines a methylcyclopropan-1-amine moiety with a 2-fluoro-4-methoxyphenyl group, offering distinct physicochemical properties that are valuable for drug discovery and material science applications.

In recent years, the demand for fluorinated aromatic compounds like 1-(2-Fluoro-4-methoxyphenyl)methylcyclopropan-1-amine has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential as a bioisostere or intermediate in synthesizing CNS-active molecules, given the fluorine atom's ability to modulate lipophilicity and binding affinity. The compound's CAS No. 1504749-79-4 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and process optimization studies.

One of the trending topics in organic synthesis is the exploration of sustainable methodologies for producing cyclopropylamine derivatives. 1-(2-Fluoro-4-methoxyphenyl)methylcyclopropan-1-amine aligns with this focus, as its synthesis often involves catalytic cyclopropanation or reductive amination techniques. These methods are pivotal for reducing environmental impact while maintaining high yields—a key concern for industries adhering to green chemistry principles. Additionally, the compound's methoxy group introduces opportunities for further functionalization, making it a versatile building block in structure-activity relationship (SAR) studies.

From an SEO perspective, queries related to "fluorinated cyclopropylamine uses" or "1504749-79-4 synthesis protocol" highlight user interest in practical applications and synthetic routes. The compound's role in neuropharmacology is another hot topic, with researchers investigating its potential to cross the blood-brain barrier (BBB) due to its balanced logP value. Such properties make it a candidate for developing targeted therapies for neurological disorders, a field experiencing rapid growth.

Quality control and analytical characterization of 1-(2-Fluoro-4-methoxyphenyl)methylcyclopropan-1-amine are critical for ensuring reproducibility in research. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to verify purity and structural integrity. The compound's stability under various pH conditions is also a frequent subject of inquiry, particularly for formulators working on oral dosage forms or prodrug designs.

In summary, 1-(2-Fluoro-4-methoxyphenyl)methylcyclopropan-1-amine (CAS No. 1504749-79-4) represents a multifaceted compound with broad applicability in drug development and material innovation. Its structural features and functional groups align with contemporary research trends, including green synthesis, CNS drug discovery, and molecular optimization. As scientific databases and patent filings continue to reference this compound, its importance in advancing precision medicine and sustainable chemistry is expected to grow exponentially.

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